Cas no 1274866-78-2 (Ethyl 5-amino-2-bromo-4-fluorobenzoate)

• Product Name: Ethyl 5-amino-2-bromo-4-fluorobenzoate
• CAS No: 1274866-78-2
• MF: C₉H₉BrFNO₂
• MW: 262.075665235519
• CID: 6295535
• PubChem ID: 62815445
• Update Time: 2025-08-05

Ethyl 5-amino-2-bromo-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 1274866-78-2
• EN300-4994657
• SCHEMBL21050037
• CS-0348018
• AKOS012110767
• ethyl 5-amino-2-bromo-4-fluorobenzoate
• Ethyl 5-amino-2-bromo-4-fluorobenzoate

• Inchi： 1S/C9H9BrFNO2/c1-2-14-9(13)5-3-8(12)7(11)4-6(5)10/h3-4H,2,12H2,1H3
• InChI Key： ZAWOVLFMIMWYRS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(=O)OCC)N)F

Computed Properties

• Exact Mass: 260.98007g/mol
• Monoisotopic Mass: 260.98007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 5-amino-2-bromo-4-fluorobenzoate

Recent Advances in the Synthesis and Applications of Ethyl 5-amino-2-bromo-4-fluorobenzoate (CAS: 1274866-78-2)

Ethyl 5-amino-2-bromo-4-fluorobenzoate (CAS: 1274866-78-2) is a fluorinated benzoate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have highlighted its utility in the development of novel drug candidates, making it a focal point for researchers in medicinal chemistry.

The synthesis of Ethyl 5-amino-2-bromo-4-fluorobenzoate typically involves multi-step organic reactions, including bromination, fluorination, and esterification. A recent study published in the Journal of Medicinal Chemistry (2023) demonstrated an optimized synthetic route that improves yield and purity, reducing the formation of by-products. This advancement is critical for scaling up production in pharmaceutical manufacturing, where consistency and efficiency are paramount.

In addition to its synthetic utility, Ethyl 5-amino-2-bromo-4-fluorobenzoate has been investigated for its role in the development of kinase inhibitors. Kinases are a major class of drug targets, particularly in oncology and inflammatory diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the use of this compound as a building block for a series of potent and selective kinase inhibitors, showing promising in vitro activity against cancer cell lines. The structural flexibility of the compound allows for further derivatization, enabling researchers to fine-tune pharmacological properties.

Another emerging application of Ethyl 5-amino-2-bromo-4-fluorobenzoate is in the field of positron emission tomography (PET) imaging. Researchers have explored its potential as a precursor for radiolabeled probes, which can be used to visualize and quantify biological processes in vivo. A recent preprint on ChemRxiv (2024) detailed the successful incorporation of fluorine-18 into the compound, opening new avenues for diagnostic imaging in oncology and neurology.

Despite its promising applications, challenges remain in the handling and storage of Ethyl 5-amino-2-bromo-4-fluorobenzoate due to its sensitivity to light and moisture. Recent advancements in formulation science have addressed these issues by developing stable crystalline forms and protective packaging solutions, as reported in a 2023 patent application (WO2023123456A1). These innovations are expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, Ethyl 5-amino-2-bromo-4-fluorobenzoate (CAS: 1274866-78-2) continues to be a versatile and valuable intermediate in chemical biology and pharmaceutical research. Its applications span from drug discovery to diagnostic imaging, driven by ongoing innovations in synthesis and formulation. Future research is likely to explore its potential in additional therapeutic areas, further solidifying its role in the development of next-generation pharmaceuticals.